Cas no 139616-02-7 (2,5-Pyrazinediamine, N,N,N',N'-tetramethyl-)

2,5-Pyrazinediamine, N,N,N',N'-tetramethyl- structure
139616-02-7 structure
Product Name:2,5-Pyrazinediamine, N,N,N',N'-tetramethyl-
CAS No:139616-02-7
MF:C8H14N4
MW:166.223560810089
CID:1276283
Update Time:2024-08-03

2,5-Pyrazinediamine, N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrazinediamine, N,N,N',N'-tetramethyl-
    • 2,5-Pyrazinediamine, N2,N2,N5,N5-tetramethyl-
    • Inchi: 1S/C8H14N4/c1-11(2)7-5-10-8(6-9-7)12(3)4/h5-6H,1-4H3
    • InChI Key: GNNXXXGDCHHIGQ-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=NC=C(N(C)C)N=C1

Computed Properties

  • Exact Mass: 166.12202
  • Monoisotopic Mass: 166.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 274.5±35.0 °C(Predicted)
  • PSA: 32.26
  • pka: 4.20±0.10(Predicted)
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